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Compound of Interest

Compound Name: 3-DIETHYLAMINOPHENOL

Cat. No.: B049911 Get Quote

This technical guide provides an in-depth analysis of the melting and boiling points of 3-
diethylaminophenol, a crucial chemical intermediate in the synthesis of various dyes and

pharmaceutical compounds. This document is intended for researchers, scientists, and

professionals in the field of drug development and chemical synthesis.

Core Physicochemical Data
The accurate determination of melting and boiling points is fundamental to verifying the purity

and identity of a chemical substance. Below is a summary of the reported physical properties

for 3-diethylaminophenol.

Property Value Conditions

Melting Point 69 - 78 °C Atmospheric Pressure

Boiling Point 276 - 280 °C 760 mmHg

Boiling Point 170 °C 15 mmHg

Note: The reported values for the melting point exhibit a range, which can be attributed to

variations in experimental conditions and sample purity.[1][2]
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Experimental Protocols for Determination of
Physicochemical Properties
Accurate and reproducible experimental methods are paramount for the determination of

physical constants. The following sections detail the standard laboratory protocols for

measuring the melting and boiling points of a solid compound like 3-diethylaminophenol.

Melting Point Determination: Capillary Method
The capillary method is a widely accepted and straightforward technique for determining the

melting point of a crystalline solid.[3][4]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer

Sample of 3-diethylaminophenol (finely powdered and dry)

Procedure:

A small amount of the finely powdered 3-diethylaminophenol is introduced into the open

end of a capillary tube.

The tube is tapped gently to pack the sample into the sealed end, forming a compact column

of 2-3 mm in height.[5]

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.[1]

The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.
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The temperature at which the entire solid has transformed into a clear liquid is recorded as

the end of the melting range.

For a pure substance, the melting range should be narrow, typically within 1-2 °C.[1] A broad

melting range often indicates the presence of impurities.[2][5]

Boiling Point Determination: Distillation Method
For an accurate determination of the atmospheric boiling point, a simple distillation method is

employed.[6]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer and adapter

Heating mantle

Boiling chips

Sample of 3-diethylaminophenol

Procedure:

The distillation flask is charged with a sample of 3-diethylaminophenol and a few boiling

chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor.

The heating mantle is turned on, and the liquid is brought to a gentle boil.

As the vapor rises and surrounds the thermometer bulb, the temperature will stabilize.
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The constant temperature observed during the collection of the distillate is recorded as the

boiling point of the liquid.[6]

Synthesis Workflow of 3-Diethylaminophenol
3-Diethylaminophenol is a key intermediate in the synthesis of various compounds, including

rhodamine and coumarin-based fluorescent dyes.[7] Understanding its synthesis is crucial for

its application in drug development and materials science.
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Caption: Synthesis workflow for 3-diethylaminophenol from resorcinol and diethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049911?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

